Cas no 875608-74-5 ((2R)-2-(fluoromethyl)pyrrolidine)
(2R)-2-(Fluoromethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a fluoromethyl group at the stereogenic 2-position. This compound is of significant interest in medicinal chemistry and drug development due to its ability to serve as a versatile building block for bioactive molecules. The fluorine substitution enhances metabolic stability and influences lipophilicity, while the pyrrolidine scaffold provides conformational rigidity, making it valuable for modulating pharmacokinetic properties. Its enantiomeric purity (R-configuration) ensures precise stereochemical control in synthetic applications. The compound is particularly useful in the design of enzyme inhibitors, receptor ligands, and other pharmacophores, offering a balance of reactivity and stability for advanced synthetic transformations.
875608-74-5 structure
Product Name:(2R)-2-(fluoromethyl)pyrrolidine
CAS No:875608-74-5
MF:C5H10FN
MW:103.138004779816
MDL:MFCD19690579
CID:1120180
PubChem ID:51980279
Update Time:2025-10-29
(2R)-2-(fluoromethyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(fluoromethyl)-Pyrrolidine
- (2R)-2-(fluoromethyl)pyrrolidine
- P12668
- 875608-74-5
- (R)-2-(Fluoromethyl)pyrrolidine
- CS-0183314
- SCHEMBL1189859
- EN300-2996310
-
- MDL: MFCD19690579
- Inchi: 1S/C5H10FN/c6-4-5-2-1-3-7-5/h5,7H,1-4H2/t5-/m1/s1
- InChI Key: WMCKMBIRRGZGLE-RXMQYKEDSA-N
- SMILES: FC[C@H]1CCCN1
Computed Properties
- Exact Mass: 103.079727485g/mol
- Monoisotopic Mass: 103.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 12Ų
(2R)-2-(fluoromethyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052686-1g |
(2R)-2-(FLUOROMETHYL)PYRROLIDINE |
875608-74-5 | 95% | 1g |
$685 | 2024-07-28 | |
| Enamine | EN300-2996310-1g |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 1g |
$301.0 | 2023-09-06 | ||
| Enamine | EN300-2996310-5g |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 5g |
$874.0 | 2023-09-06 | ||
| Enamine | EN300-2996310-10g |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 10g |
$1474.0 | 2023-09-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-100MG |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 100MG |
¥ 884.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-250MG |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 250MG |
¥ 1,412.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-500MG |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 500MG |
¥ 2,349.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-1G |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 1g |
¥ 3,517.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-5G |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 5g |
¥ 10,553.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05058-10G |
(2R)-2-(fluoromethyl)pyrrolidine |
875608-74-5 | 95% | 10g |
¥ 17,589.00 | 2023-04-13 |
(2R)-2-(fluoromethyl)pyrrolidine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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